Cas no 782504-43-2 (4-Pyridinemethanol, a-(4-ethylphenyl)-)
782504-43-2 structure
Product Name:4-Pyridinemethanol, a-(4-ethylphenyl)-
CAS No:782504-43-2
MF:C14H15NO
MW:213.275003671646
CID:554043
PubChem ID:11275908
Update Time:2025-04-19
4-Pyridinemethanol, a-(4-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinemethanol, a-(4-ethylphenyl)-
- 4-Pyridinemethanol,alpha-(4-ethylphenyl)-(9CI)
- (4-Ethylphenyl)(4-pyridinyl)methanol
- 782504-43-2
-
- Inchi: 1S/C14H15NO/c1-2-11-3-5-12(6-4-11)14(16)13-7-9-15-10-8-13/h3-10,14,16H,2H2,1H3
- InChI Key: DRRXDRCPZHOKJI-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=CC=1)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 213.115364102g/mol
- Monoisotopic Mass: 213.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 2.72570
4-Pyridinemethanol, a-(4-ethylphenyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
782504-43-2 (4-Pyridinemethanol, a-(4-ethylphenyl)-) Related Products
- 42732-22-9(4-(1-Hydroxyethyl)pyridine)
- 33974-27-5(Phenyl(pyridin-4-yl)methanol)
- 1620-30-0(alpha-(4-Pyridyl)benzhydrol)
- 23389-75-5(4-(1-Hydroxyethyl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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